1-(4-Methylphenyl)-3-propanoylpiperidin-2-one

• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• SMILES: CCC(=O)C1CCCN(C1=O)C2=CC=C(C=C2)C
• InChI: InChI=1S/C15H19NO2/c1-3-14(17)13-5-4-10-16(15(13)18)12-8-6-11(2)7-9-12/h6-9,13H,3-5,10H2,1-2H3
• InChIKey: ZUPMZSZUBGKQIK-UHFFFAOYSA-N

1-(4-Methylphenyl)-3-propanoylpiperidin-2-one – Identity and Baseline Characterization

1-(4-Methylphenyl)-3-propanoylpiperidin-2-one (CAS 2060043-61-8, molecular formula C15H19NO2, molecular weight 245.32 g/mol) is a disubstituted piperidin-2-one belonging to the N-aryl-3-acylpiperidin-2-one class [1]. The compound carries a para-methylphenyl substituent at the lactam nitrogen (N1) and a propanoyl (propionyl) group at the C3 position . Its computed XLogP3-AA is 2.5, topological polar surface area is 37.4 Ų, and it possesses zero hydrogen-bond donors and two hydrogen-bond acceptors . The compound is commercially available from multiple suppliers, typically at 95% purity, and is primarily positioned as a synthetic intermediate or building block for medicinal chemistry and organic synthesis [1][2].

1

Regiodefined substitution pattern

Para-methylphenyl & C3-propanoyl for stereoelectronically controlled SAR

2

Controlled lipophilicity tuning

Moderate logP shift vs. acetyl homolog supports SPR optimization

3

Lead-like building block profile

Molecular weight >200, zero H-bond donors, synthetic accessibility

• [1] PubChem. (2024). Compound Summary for CID 137702500: 1-(4-Methylphenyl)-3-propanoylpiperidin-2-one. National Center for Biotechnology Information. View Source
• [2] CIRS Group. (2026). Chemical Regulatory Database: 1-(4-Methylphenyl)-3-propanoylpiperidin-2-one CAS#2060043-61-8. View Source

Why Generic Replacement with In-Class Analogs Is Not Straightforward

Substituting 1-(4-Methylphenyl)-3-propanoylpiperidin-2-one with a structurally similar N-arylpiperidin-2-one or 3-acylpiperidin-2-one analog carries quantifiable risk across at least three dimensions: (i) the presence and chain length of the C3 acyl group critically modulate lipophilicity, metabolic stability, and target binding when the scaffold appears in bioactive molecules [1]; (ii) the para-methyl substitution on the N-phenyl ring differentiates the compound from its ortho- and unsubstituted-phenyl regioisomers, a feature that has been shown to influence CYP450 inhibition profiles in related chemotypes [1][2]; and (iii) the combination of the C3 propanoyl group with the N-(4-methylphenyl) motif creates a specific electronic and steric environment around the lactam carbonyl that is absent in simplifications such as 1-(4-methylphenyl)piperidin-2-one (CAS 4789-11-1) or 3-propionylpiperidin-2-one, leading to different reactivity, solubility, and biological readouts .

Acyl chain length

C3 propanoyl vs. acetyl may shift lipophilicity-dependent assay profiles

Regioisomer identity

Para-methyl orientation differentiates from ortho/unsubstituted analogs, potentially altering target recognition

Combined electronic/steric effects

Simplified scaffolds (e.g., lacking propanoyl or N-aryl group) may not reproduce the same electronic environment

• [1] PubChem. (2024). Computed Properties for 1-(4-Methylphenyl)-3-propanoylpiperidin-2-one (CID 137702500). NCBI. View Source
• [2] BindingDB. (2025). BDBM50380522 (CHEMBL2018907). CYP3A4 IC50 data for a structurally related N-arylpiperidin-2-one chemotype. View Source

Quantitative Comparator Evidence for Compound Differentiation

Lipophilicity Shift Relative to the 3-Acetyl Homolog

The replacement of the C3 acetyl group (CAS 2060040-43-7, C14H17NO2, MW 231.29) with a propanoyl group increases the calculated XLogP3-AA from 2.0 (acetyl analog) to 2.5 (target compound) [1]. This ΔlogP of +0.5 indicates a 3.2-fold increase in the octanol-water partition coefficient, which may translate into meaningful differences in membrane permeability, protein binding, and CYP-mediated metabolism for any pharmacologically relevant application [2].

Lipophilicity Shift

Class-level inference

XLogP3-AA: 2.5 (target) vs 2.0 (acetyl analog); Δ=+0.5 (3.2-fold)

Supports lipophilicity-dependent SAR exploration

Computed property; biological translation context-dependent

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	2.5
Comparator Or Baseline	3-Acetyl-1-(4-methylphenyl)piperidin-2-one (CAS 2060040-43-7): 2.0 (computed)
Quantified Difference	ΔlogP = +0.5 (3.2-fold increase in partition coefficient)
Conditions	Computed by XLogP3 3.0 (PubChem release 2024.11.20)

Why This Matters

Even a ΔlogP of 0.5 can significantly alter distribution volume, off-target binding, and metabolic clearance in in vivo models, making the propanoyl variant preferable when higher lipophilicity is required for target engagement.

• [1] PubChem. (2024). Compound Summary for 1-(4-Methylphenyl)-3-propanoylpiperidin-2-one (CID 137702500). NCBI. View Source
• [2] Arnott, J. A. & Planey, S. L. (2012). 'The influence of lipophilicity in drug discovery and design.' Expert Opinion on Drug Discovery, 7(10), 863-875. View Source

Molecular Weight and Heavy Atom Count Differentiation

Relative to the simpler building block 1-(4-methylphenyl)piperidin-2-one (CAS 4789-11-1, MW 189.25 g/mol, 14 heavy atoms), the target compound adds 56.07 Da and four heavy atoms (18 total), reflecting the presence of the C3 propanoyl chain [1]. This increase shifts the compound from a small fragment-like space (MW < 200) into a more lead-like region, potentially improving specificity and reducing off-target promiscuity in screening campaigns [2].

Molecular Size

Class-level inference

MW: 245.32 vs 189.25; +56.07 Da (+4 heavy atoms)

Fragment-to-lead expansion support

Higher complexity may influence selectivity

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW 245.32 g/mol; 18 heavy atoms
Comparator Or Baseline	1-(4-Methylphenyl)piperidin-2-one (CAS 4789-11-1): MW 189.25 g/mol; 14 heavy atoms
Quantified Difference	ΔMW = +56.07 g/mol (+29.6%); ΔHeavy atoms = +4
Conditions	Computed by PubChem 2.2 (2024.11.20)

Why This Matters

The additional heavy atoms and molecular complexity can translate into higher target selectivity in biological assays, a critical parameter when procuring building blocks for fragment-based drug discovery vs. lead optimization libraries.

• [1] PubChem. (2024). Compound Summary for 1-(4-Methylphenyl)-3-propanoylpiperidin-2-one (CID 137702500). NCBI. View Source
• [2] Hann, M. M. & Keserü, G. M. (2012). 'Finding the sweet spot: the role of nature and nurture in medicinal chemistry.' Nature Reviews Drug Discovery, 11(5), 355-365. View Source

Regioisomeric Configuration and Molecular Shape Comparison

The para-methylphenyl substitution in the target compound (TPSA 37.4 Ų, 2 H-bond acceptors) is predicted to orient the N-linked ring differently than the ortho-methylphenyl isomer (3-propionyl-1-(o-tolyl)piperidin-2-one, CAS 2059932-18-0, TPSA 37.4 Ų) [1]. While TPSA and hydrogen-bond acceptor counts are identical between the two regioisomers, the different spatial orientation of the methyl group alters the molecular electrostatic potential surface, which can lead to regioisomer-dependent differences in solubility, crystal packing, and biological target recognition [2].

Regioisomeric Shape

Class-level inference

para vs ortho: TPSA 37.4 Ų identical; 3D electrostatic surface differs

Regioisomer-specific SAR context

Scalar descriptors do not capture shape divergence

Evidence Dimension	Regioisomeric configuration and molecular shape
Target Compound Data	para-Methylphenyl isomer (CAS 2060043-61-8); TPSA 37.4 Ų
Comparator Or Baseline	ortho-Methylphenyl isomer (3-propionyl-1-(o-tolyl)piperidin-2-one, CAS 2059932-18-0); TPSA 37.4 Ų
Quantified Difference	Identical TPSA and H-bond acceptors; differentiated by 3D shape and electrostatic potential surface
Conditions	Computed TPSA by Cactvs 3.4.8.18; structural confirmation by InChIKey

Why This Matters

Procurement decisions for structure-activity relationship (SAR) studies must account for regioisomeric purity; the para isomer offers distinct conformational preferences that can translate into divergent biological activity even when scalar descriptors appear identical.

• [1] PubChem. (2024). Compound Summary for 1-(4-Methylphenyl)-3-propanoylpiperidin-2-one (CID 137702500). NCBI. View Source
• [2] Boström, J., et al. (2012). 'Do you know your regioisomers? The impact of regioisomerism on drug discovery.' Drug Discovery Today, 17(11-12), 569-574. View Source

Commercial Purity Profile and Supplier Differentiation

The target compound is supplied by Leyan (乐研) at 95% purity (Catalog No. 2026902), a level typical for research-grade building blocks . In contrast, several in-class analogs such as 3-bromo-1-(4-methylphenyl)piperidin-2-one (95% purity, Enamine LLC) and 3-acetyl-1-(4-methylphenyl)piperidin-2-one (95% purity, various suppliers) are available at the same nominal purity but with batch-dependent variability [1]. While no direct head-to-head purity comparison exists, procurement decisions should weigh supplier documentation (COA availability) and storage conditions (recommended 4°C for long-term stability) as differentiating factors.

Supplier Purity

Supporting evidence

95% nominal purity (Leyan); similar to comparator building blocks

Differentiation via COA and supplier documentation

Batch variability; storage at 4°C recommended

Evidence Dimension	Commercial purity and supplier documentation
Target Compound Data	95% purity (Leyan, Catalog No. 2026902)
Comparator Or Baseline	3-Acetyl-1-(4-methylphenyl)piperidin-2-one: 95% purity; 3-bromo-1-(4-methylphenyl)piperidin-2-one: 95% purity
Quantified Difference	No quantitative purity difference; differentiation based on supplier reliability and COA documentation
Conditions	Commercial catalog data as of May 2026

Why This Matters

For reproducible chemical biology or medicinal chemistry workflows, supplier documentation and batch-to-batch consistency are critical procurement criteria that can outweigh nominal purity values.

• [1] Chembase. (2025). 3-Bromo-1-(4-methylphenyl)piperidin-2-one (EN300-91321) Product Information. View Source

Procurement-Driven Application Scenarios

Lead Optimization with Incremental LogP Tuning

In a medicinal chemistry campaign where a 3-acetylpiperidin-2-one lead has shown target engagement but insufficient cellular permeability (logP 2.0), the 3-propanoyl homolog (logP 2.5) provides a calculated logP increase of +0.5 without altering the core scaffold or the N-aryl substitution pattern, enabling structure-property relationship (SPR) exploration while maintaining synthetic tractability [1].

Fragment-to-Lead Expansion with a Regioisomerically Pure Scaffold

When expanding from a fragment hit based on 1-(4-methylphenyl)piperidin-2-one (MW 189), the target compound adds 56 Da and four heavy atoms, positioning it in lead-like space. The para-methyl regioisomer offers a defined spatial orientation that is distinct from the ortho-methyl variant, enabling regioisomer-specific SAR interrogation without confounding effects from mixed isomer batches [2].

Chemical Biology Probe Design with Defined Physicochemical Properties

For the design of chemical probes requiring balanced lipophilicity (logP 2.5), zero H-bond donors, and a polar surface area of 37.4 Ų—parameters consistent with passive membrane permeability and low efflux liability—the target compound represents a synthetically accessible, commercially available building block with well-characterized computed properties, making it suitable for parallel library synthesis with predictable ADME profiles [3].

Application

Selection Property

Validation Focus

Lead Optimization with Lipophilicity Tuning

C3-propanoyl substitution enabling controlled logP increment

Predicted membrane permeability and target engagement

Fragment-to-Lead Expansion

Para-methyl regioisomer with defined spatial orientation

Regioisomer-specific SAR without mixed isomer batches

Chemical Probe Design

Moderate lipophilicity, zero H-bond donors, low polar surface area

Predicted passive permeability and ADME profiles

• [1] PubChem. (2024). Computed LogP values for 1-(4-Methylphenyl)-3-propanoylpiperidin-2-one and 3-Acetyl-1-(4-methylphenyl)piperidin-2-one. NCBI. View Source
• [2] Boström, J., et al. (2012). 'Do you know your regioisomers? The impact of regioisomerism on drug discovery.' Drug Discovery Today, 17(11-12), 569-574. View Source
• [3] PubChem. (2024). Computed Topological Polar Surface Area and H-Bond Donor/Acceptor Counts for CID 137702500. NCBI. View Source